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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606481

Essential Safety and Handling Guide for VO-
Ohpic Trihydrate

This document provides immediate and essential safety, handling, and disposal protocols for
VO-Ohpic trihydrate, a potent inhibitor of the phosphatase and tensin homolog (PTEN).[1][2]
[3] The following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and maintain compound integrity.

Hazard Identification and Safety Precautions

VO-Ohpic trihydrate is classified as harmful if swallowed, causes skin irritation, causes
serious eye irritation, and may cause respiratory irritation.[4] Adherence to the following safety
measures is mandatory.

GHS Hazard Classification:[4]
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Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation

GHS Label Elements:[4]

Pictogram Signal Word

o Warning

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is required when handling VO-Ohpic
trihydrate to minimize exposure and ensure personal safety.[4]

Protection Type Specific Recommendations

Wear chemical safety goggles or a face shield.

[4]

Eye/Face Protection

_ . Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.[4]

Use only in a well-ventilated area or with
Respiratory Protection appropriate exhaust ventilation. Avoid breathing

dust, fumes, gas, mist, vapors, or spray.[4]

Operational and Handling Plan

Receiving and Storage:
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o Upon receipt, store the compound at -20°C for long-term stability (stable for > 4 years).[1]
e For short-term storage (up to 1 month), it can be kept at -20°C.[5]

e The compound is shipped at room temperature for durations less than two weeks.[4]
Preparation of Stock Solutions:

e VO-Ohpic trihydrate is a crystalline solid.[1]

e For in vitro assays:

o Prepare a stock solution in DMSO. The solubility in DMSO is >10 mM.[6] For example, a
100 uM stock solution can be prepared and further diluted with 1% DMSO in the assay
buffer.[7]

o If a higher concentration is needed, warm the tube at 37°C for 10 minutes and/or use an
ultrasonic bath.[6]

e For in vivo studies:

o A common vehicle is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
saline.[8]

o Another option is 10% DMSO in 90% (20% SBE-(-CD in Saline).[5]

o Ensure the final DMSO concentration is suitable for the animal model. For mice, it is
generally recommended to keep the DMSO concentration below 10%.[2]

Handling Procedures:

Always handle VO-Ohpic trihydrate in a well-ventilated area or a chemical fume hood.[4]

Avoid generating dust.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]
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Emergency Procedures

Exposure Route

First Aid Measures

If Inhaled

Move the person to fresh air and keep them in a
position comfortable for breathing. Call a

physician if you feel unwell.[4]

In Case of Skin Contact

Take off contaminated clothing immediately.
Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[4]

In Case of Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

If Swallowed

Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

Disposal Plan

Dispose of contents and container in accordance with local, regional, national, and international

regulations.[4] Do not dispose of down the drain or with household waste.

Experimental Protocol: In Vitro PTEN Inhibition

Assay

This protocol provides a general methodology for assessing the inhibitory effect of VO-Ohpic

trihydrate on PTEN activity.
Materials:

e Recombinant PTEN enzyme
e VO-Ohpic trihydrate

o Assay buffer
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e Substrate (e.g., OMFP or PIP3)

e 96-well plates

e Plate reader

Procedure:

e Prepare a stock solution of VO-Ohpic trihydrate in DMSO (e.g., 100 pM).[7]

o Serially dilute the VO-Ohpic trihydrate stock solution to the desired concentrations using an
assay buffer containing 1% DMSO.[7]

e Pre-incubate the PTEN enzyme with the various concentrations of VO-Ohpic trihydrate in
the 96-well plate for 10 minutes at room temperature.[7]

« Initiate the enzymatic reaction by adding the substrate to each well.

o Monitor the reaction progress by measuring the appropriate signal (e.g., fluorescence for
OMFP) at regular intervals using a plate reader.

o Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the
inhibitor concentration. The IC50 for VO-Ohpic trihydrate has been reported to be
approximately 35 nM.[1]

Workflow for Handling VO-Ohpic Trihydrate
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Caption: Workflow for the safe handling of VO-Ohpic trihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling VO-Ohpic
trihnydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606481#personal-protective-equipment-for-
handling-vo-ohpic-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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